Butyl 4-(2-methoxy-2-oxoethoxy)benzoate

• IUPAC Name: butyl 4-(2-methoxy-2-oxoethoxy)benzoate
• InChI: InChI=1S/C14H18O5/c1-3-4-9-18-14(16)11-5-7-12(8-6-11)19-10-13(15)17-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: NXJFSWDBPLGBKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)OCC(=O)OC
• Molecular Formula: C14H18O5
• Molecular Weight: 266.29 g/mol
• CAS No.: 1206109-89-8

Description

“Butyl 4-(2-methoxy-2-oxoethoxy)benzoate” is a chemical compound with the molecular formula C14H18O5. It has an average mass of 266.290 Da and a monoisotopic mass of 266.115417 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 14 carbon atoms, 18 hydrogen atoms, and 5 oxygen atoms. For more detailed structural information, you may refer to resources like ChemSpider or PubChem.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 266.29. More detailed physical and chemical properties such as boiling point, melting point, and solubility can be found on databases like PubChem and ChemSpider.

Scientific Research Applications

Polymer Science Applications

In polymer science, Butyl 4-(2-methoxy-2-oxoethoxy)benzoate derivatives are investigated for their potential in nitroxide-mediated photopolymerization processes. Guillaneuf et al. (2010) proposed a new alkoxyamine bearing a chromophore group directly linked to the aminoxyl function, demonstrating its efficiency as a photoiniferter in nitroxide-mediated photopolymerization, showing promise for advanced polymer synthesis techniques (Guillaneuf et al., 2010).

Organic Synthesis

In organic synthesis, derivatives of this compound are utilized as intermediates for synthesizing complex molecules. Nakamura et al. (2003) described a novel method for synthesizing functionalized 4H-1,2-benzoxazine derivatives, demonstrating the versatility of these compounds as potent intermediates for oxygen-functionalized aromatic compounds (Nakamura et al., 2003).

Luminescent Material Research

In the field of luminescent materials, this compound derivatives have been explored for their photophysical properties. Sivakumar et al. (2010) studied the synthesis and crystal structures of lanthanide 4-benzyloxy benzoates, assessing the influence of electron-withdrawing and electron-donating groups on luminescent properties. Their research indicates that substituents on the benzoate ligand can significantly affect the photoluminescence efficiency of Tb(3+) complexes, providing insights into the design of luminescent materials (Sivakumar et al., 2010).